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Compound of Interest

Compound Name: IR-792 perchlorate

Cat. No.: B1518422 Get Quote

Essential Safety and Handling Guide for IR-792
Perchlorate
This guide provides immediate safety, handling, and disposal protocols for IR-792 perchlorate,

tailored for research scientists and drug development professionals. Following these

procedures is critical for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Overview
IR-792 perchlorate is a near-infrared (NIR) cyanine dye. While specific toxicity data is largely

unavailable, the primary concerns are related to its perchlorate anion and general chemical

handling principles. Perchlorate compounds are strong oxidizers and can be hazardous.

Contact with skin, eyes, and the respiratory tract should be avoided.

Primary Hazards:

May cause eye, skin, and respiratory tract irritation.

Perchlorate compounds can be strong oxidizers, potentially intensifying fires.

The toxicological properties have not been fully investigated.
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Strict adherence to PPE protocols is mandatory when handling IR-792 perchlorate. The

following equipment should be used:

PPE Category Specification

Eye/Face Protection

Use chemical safety goggles and/or a full-face

shield that are tested and approved under

government standards such as NIOSH (US) or

EN 166 (EU).[1]

Hand Protection

Handle with chemical-resistant gloves (e.g.,

nitrile). Gloves must be inspected before use

and disposed of after contamination.[1][2] Use

proper glove removal technique.

Body Protection

Wear a lab coat. For larger quantities or when

there is a risk of splashing, a chemically

resistant apron or suit is recommended.

Respiratory Protection

Not required for normal handling in a well-

ventilated area. If dust is generated, use a

NIOSH-approved respirator with an appropriate

particulate filter.

Safe Handling and Operational Plan
Preparation:

Read the Safety Data Sheet (SDS) thoroughly before starting any work.

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder form to avoid dust formation.[1]

Handling the Compound:

Weighing:
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Perform in a fume hood or a ventilated balance enclosure.

Use anti-static measures to prevent dispersal of the powder.

Dissolving:

Add the solid IR-792 perchlorate to the solvent slowly.

Ensure the container is appropriately sized to avoid splashes.

General Use:

Avoid contact with skin and eyes.

Do not breathe in dust.

Wash hands thoroughly after handling.[1]

Storage and Accidental Release
Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Store away from incompatible materials and heat sources.

Accidental Release Measures:

Spill:

Evacuate the area.

Wear appropriate PPE.

Sweep up the solid material, avoiding dust generation, and place it in a suitable, closed

container for disposal.
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Clean the spill area with a suitable solvent and then wash with soap and water.

Personal Contamination:

Skin Contact: Wash off with soap and plenty of water.[1]

Eye Contact: Immediately flush eyes with plenty of water as a precaution.[1]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[1]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[1]

Disposal Plan
All waste containing IR-792 perchlorate must be treated as hazardous waste.

Waste Collection:

Collect unused product and any contaminated materials (e.g., gloves, wipes, pipette tips) in

a designated, labeled, and sealed hazardous waste container.

Disposal Method:

Dispose of the waste through a licensed professional waste disposal service.

The perchlorate anion is a known environmental contaminant.[3] A recommended procedure

for laboratory waste containing perchlorate is neutralization with zero-valent iron under acidic

conditions, which reduces perchlorate to chloride.[3]

Contaminated packaging should be disposed of as unused product.[1]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of IR-792
perchlorate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/msds/ir-792-perchlorate.htm
https://www.chemicalbook.com/msds/ir-792-perchlorate.htm
https://www.chemicalbook.com/msds/ir-792-perchlorate.htm
https://www.chemicalbook.com/msds/ir-792-perchlorate.htm
https://www.benchchem.com/product/b1518422?utm_src=pdf-body
https://www.benchchem.com/product/b1518422
https://www.benchchem.com/product/b1518422
https://www.chemicalbook.com/msds/ir-792-perchlorate.htm
https://www.benchchem.com/product/b1518422?utm_src=pdf-body
https://www.benchchem.com/product/b1518422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1518422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₄₂H₄₉ClN₂O₄S

Molecular Weight 713.37 g/mol

Appearance Gold, green crystalline powder[1]

Melting Point 201-203 °C[4]

Maximum Absorption (λmax) ~792 nm[4]

Solubility
Soluble in certain organic solvents.[3] Water

solubility data is not readily available.

Storage Class 11 - Combustible Solids[4]

Visual Workflow for Handling IR-792 Perchlorate
The following diagram outlines the standard operating procedure for the safe handling and

disposal of IR-792 perchlorate.
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Caption: Workflow for safe handling and disposal of IR-792 perchlorate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1518422?utm_src=pdf-body-img
https://www.benchchem.com/product/b1518422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1518422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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